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Compound of Interest

Compound Name: Heptane-1,2,7-triol

Cat. No.: B1591789 Get Quote

CAS Number: 37939-50-7

This technical guide provides an in-depth overview of heptane-1,2,7-triol, a triol of interest to

researchers, scientists, and drug development professionals. This document covers its

physicochemical properties, hypothetical experimental protocols for its synthesis and analysis,

and its potential, though not yet established, role in cellular signaling.

Physicochemical Properties
Heptane-1,2,7-triol, with the molecular formula C₇H₁₆O₃ and a molecular weight of 148.20

g/mol , is a seven-carbon chain containing three hydroxyl groups. The presence of these polar

hydroxyl groups significantly influences its physical and chemical properties, rendering it more

hydrophilic than its parent alkane, heptane.[1] This characteristic suggests potential

applications in formulations where water solubility is a key factor.[2][3]
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Property Value Source

CAS Number 37939-50-7 [4]

Molecular Formula C₇H₁₆O₃ [4]

Molecular Weight 148.20 g/mol [4]

Topological Polar Surface Area

(TPSA)
60.69 Å² [4]

LogP (estimated) -0.1077 [4]

Hydrogen Bond Donors 3 [4]

Hydrogen Bond Acceptors 3 [4]

Rotatable Bonds 6 [4]

Hypothetical Experimental Protocols
Due to the limited availability of specific experimental data for heptane-1,2,7-triol, the following

protocols are based on general and established methods for the synthesis and analysis of

polyols and vicinal diols.[5][6][7][8][9]

Synthesis of Heptane-1,2,7-triol
A plausible synthetic route to heptane-1,2,7-triol could involve the dihydroxylation of a suitable

unsaturated precursor, such as hept-1-en-7-ol.

Reaction Scheme:

Caption: Synthesis of Heptane-1,2,7-triol.

Materials:

Hept-1-en-7-ol

Osmium tetroxide (OsO₄) solution (e.g., 2.5 wt. % in 2-methyl-2-propanol)

N-Methylmorpholine N-oxide (NMO)
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Acetone

Water

Sodium bisulfite (NaHSO₃)

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

In a round-bottom flask, dissolve hept-1-en-7-ol in a mixture of acetone and water.

Add N-Methylmorpholine N-oxide (NMO) to the solution.

To this stirred solution, add a catalytic amount of osmium tetroxide solution dropwise.

Allow the reaction to stir at room temperature for 12-24 hours, monitoring the progress by

thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bisulfite and stir for 30 minutes.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel to yield pure heptane-
1,2,7-triol.[1][10][11][12][13]
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Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

protons on the carbon atoms bearing the hydroxyl groups, as well as the aliphatic chain

protons. The chemical shifts of the hydroxyl protons can be variable and may appear as

broad singlets.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the seven carbon

atoms in the molecule, with the carbons attached to the hydroxyl groups appearing at lower

field.

Mass Spectrometry (MS):

Gas chromatography-mass spectrometry (GC-MS) can be used for the analysis of heptane-
1,2,7-triol, likely after derivatization to increase its volatility.[14][15][16][17][18] The mass

spectrum would show the molecular ion peak and characteristic fragmentation patterns.

Infrared (IR) Spectroscopy:

The IR spectrum of heptane-1,2,7-triol will exhibit a strong, broad absorption band in the

region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibrations of the hydroxyl

groups.[4][19][20][21][22] A C-O stretching absorption will be present in the 1000-1200 cm⁻¹

region.

Potential Role in Cellular Signaling
While there is no direct evidence of heptane-1,2,7-triol's involvement in specific signaling

pathways, its amphipathic nature, with a hydrophobic carbon chain and polar hydroxyl groups,

is characteristic of lipid signaling molecules.[23][24][25][26][27] Lipids and their derivatives are

crucial components of cell membranes and act as second messengers in various signaling

cascades.

One such pathway where lipid-like molecules play a critical role is the Phosphoinositide 3-

kinase (PI3K) signaling pathway, which is central to cell growth, proliferation, and survival. The
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pathway is initiated by the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to

phosphatidylinositol (3,4,5)-trisphosphate (PIP3) by PI3K.

Caption: Simplified PI3K Signaling Pathway.

Molecules with structural similarities to diacylglycerol (DAG), a key second messenger, can

modulate the activity of protein kinase C (PKC) and other signaling proteins. It is conceivable

that a small amphipathic molecule like heptane-1,2,7-triol could interact with cell membranes

and potentially influence the activity of membrane-associated proteins involved in signaling,

although this remains speculative and requires experimental validation.

Applications in Drug Development
Polyols are widely used in the pharmaceutical industry as excipients to enhance the solubility

and stability of active pharmaceutical ingredients (APIs).[2][3][28][29][30] Their ability to form

hydrogen bonds and their hydrophilic nature make them effective solubilizing agents for poorly

water-soluble drugs. The triol functionality of heptane-1,2,7-triol suggests it could serve a

similar purpose in drug formulations. Furthermore, long-chain alcohols and polyols can be used

as building blocks in the synthesis of more complex molecules with potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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